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Compound of Interest

Compound Name: 5-Bromopentan-1-ol

Cat. No.: B046803

Essential Safety and Handling Guide for 5-
Bromopentan-1-ol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-Bromopentan-1-ol. Adherence to these
procedures is vital for ensuring laboratory safety and proper chemical management.

Operational Plan for Safe Handling

5-Bromopentan-1-ol is a flammable liquid and vapor that is harmful if swallowed, causes skin
irritation, and serious eye damage, and may cause respiratory irritation.[1][2][3][4] A systematic
approach to handling this chemical is essential to minimize exposure and risk.

1. Engineering Controls and Work Area Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Ground and bond the container and receiving equipment to prevent static discharges.[1]
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Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition
sources.[1][6] No smoking is permitted in the handling area.[1][6]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or
NIOSH (US) standards. A face shield is also recommended.[1][6]

Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity
before use.[1] The selected gloves must satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374.[1]

o Clothing: Wear fire/flame resistant and impervious clothing. An apron is also
recommended to prevent skin exposure.[1][6]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be needed.[6] However, if dust or aerosols are formed, or in case of
inadequate ventilation, wear a respirator with a suitable filter (e.g., type ABEK (EN14387)
respirator filter).[2]

. Handling Procedures:

Avoid contact with skin and eyes.[1][5]

Avoid breathing mist, gas, or vapors.[1]

Do not eat, drink, or smoke when using this product.[1]

Use non-sparking tools.[1][6]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

. Storage:
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Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store locked up.[1]

Recommended storage temperature is between 2-8°C.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Emergency Procedures

e In Case of Fire: Use carbon dioxide (CO2), dry chemical, chemical foam, or water mist to
extinguish.[6] Be aware that vapors may form explosive mixtures with air and can travel to an
ignition source and flash back.[6]

e Spill or Leak:
o Evacuate personnel to a safe area.[1][6]
o Remove all sources of ignition.[1][6]
o Use personal protective equipment.[1][5]
o Contain the spill using inert absorbent material (e.g., sand, silica gel, acid binder).[6]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1][6]

Quantitative Safety Data

Parameter Value Reference
Flash Point 40 - 50 °C (104.0 - 122.0 °F) [2]

Boiling Point 126 - 127 °C @ 765 mmHg [6]

Storage Temperature 2-8°C [2][7]

GHS Hazard Statements :zzg F302, H315, H318, [21[31[4]
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Disposal Plan

Proper disposal of 5-Bromopentan-1-ol and its containers is crucial to prevent environmental
contamination and ensure compliance with regulations.

o Chemical Disposal: Dispose of the contents and container to an appropriate treatment and
disposal facility in accordance with applicable local, state, and federal laws and regulations.
[1] Do not dispose of it with household waste.

o Container Disposal: Empty containers may retain product residue (liquid and/or vapor) and
can be dangerous.[6] Do not reuse empty containers. They should be taken to an approved
waste handling site for recycling or disposal.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 5-
Bromopentan-1-ol in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromopentan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]
. 5-7R-1-X#Z technical, 280% (GC) | Sigma-Aldrich [sigmaaldrich.com]

. 5-Bromo-1-pentanol | Aliphatic Linkers | Ambeed.com [ambeed.com]

. lookchem.com [lookchem.com]

1
2
3
e 4.1-Pentanol, 5-bromo- | C5H11BrO | CID 118709 - PubChem [pubchem.ncbi.nim.nih.gov]
5
6. fishersci.com [fishersci.com]

7

. 34626-51-2|5-Bromopentan-1-ol|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 5-
Bromopentan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046803#personal-protective-equipment-for-handling-
5-bromopentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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